1-(3,5-di-tert-butyl-4-hydroxyphenyl)-2-(2-(3-hydroxypropylamino)-5,6-dimethyl-1H-benzo[d]imidazol-1-yl)ethanone

• IUPAC Name: 1-(3,5-ditert-butyl-4-hydroxyphenyl)-2-[2-(3-hydroxypropylamino)-5,6-dimethylbenzimidazol-1-yl]ethanone
• InChI: InChI=1S/C28H39N3O3/c1-17-12-22-23(13-18(17)2)31(26(30-22)29-10-9-11-32)16-24(33)19-14-20(27(3,4)5)25(34)21(15-19)28(6,7)8/h12-15,32,34H,9-11,16H2,1-8H3,(H,29,30)
• InChI Key: CYCGGKILBWERDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C(=N2)NCCCO)CC(=O)C3=CC(=C(C(=C3)C(C)(C)C)O)C(C)(C)C
• Molecular Formula: C28H39N3O3
• DSSTOX Substance ID: DTXSID30386304
• Molecular Weight: 465.6 g/mol
• Solubility: 0.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 758679-97-9

Description

CID-2858522: is a highly potent and selective inhibitor of the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway. This compound is known for its ability to inhibit antigen receptor-mediated NF-κB activation with an IC50 of 70 nM . It is primarily used in scientific research to study the NF-κB signaling pathway, which plays a crucial role in inflammation, immunity, cell proliferation, and survival.

Scientific Research Applications

CID-2858522 has a wide range of applications in scientific research:

Chemistry: It is used to study the NF-κB signaling pathway and its role in various chemical processes.

Biology: Researchers use CID-2858522 to investigate the biological functions of NF-κB in cell proliferation, apoptosis, and immune responses.

Medicine: CID-2858522 is explored for its potential therapeutic applications in treating diseases associated with NF-κB dysregulation, such as cancer, inflammatory diseases, and autoimmune disorders.

Industry: In the pharmaceutical industry, CID-2858522 serves as a lead compound for developing new drugs targeting the NF-κB pathway.

Mechanism of Action

CID-2858522 exerts its effects by selectively inhibiting the NF-κB pathway. It operates downstream of protein kinase C (PKC) but upstream of IκB kinase beta (IKKβ), preventing the phosphorylation and degradation of IκBα. This inhibition blocks the translocation of NF-κB to the nucleus, thereby reducing the transcription of NF-κB target genes involved in inflammation and cell survival .

Biochemical Analysis

Biochemical Properties

CID-2858522 interacts with the NF-κB pathway, a critical regulator of immune response, inflammation, and cell survival . It operates downstream of PKC but upstream of IKKβ, without inhibiting other NF-κB activation pathways . This selective inhibition of the NF-κB pathway by CID-2858522 is a key aspect of its biochemical properties .

Cellular Effects

CID-2858522 has been shown to inhibit antigen receptor-stimulated NF-κB activation in chronic lymphocytic leukemia (CLL) B cells . This suggests that CID-2858522 can influence cell function by modulating cell signaling pathways and potentially impacting gene expression and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of CID-2858522 involves its interaction with the NF-κB pathway . By selectively inhibiting PKC-induced activation of this pathway, CID-2858522 can exert its effects at the molecular level .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID-2858522 involves multiple steps, starting with the preparation of the core structure, a 2-aminobenzimidazole derivative. The synthetic route typically includes:

Formation of the benzimidazole core: This is achieved by condensing o-phenylenediamine with a suitable carboxylic acid or its derivative under acidic conditions.

Functionalization: The benzimidazole core is then functionalized with various substituents to achieve the desired chemical properties

Final assembly: The final step involves coupling the functionalized benzimidazole with a phenolic compound to form the complete CID-2858522 molecule.

Industrial Production Methods

Industrial production of CID-2858522 would likely follow similar synthetic routes but on a larger scale. This involves optimizing reaction conditions to maximize yield and purity, using industrial-grade reagents, and employing large-scale reactors. Purification steps such as crystallization, distillation, and chromatography are crucial to obtain high-purity CID-2858522 suitable for research purposes.

Chemical Reactions Analysis

Types of Reactions

CID-2858522 undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups in CID-2858522 can be oxidized to form quinones.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: The aromatic rings in CID-2858522 can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) with a palladium catalyst (Pd/C) or sodium borohydride (NaBH4) are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine (Br2) or nitric acid (HNO3) under acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl groups would yield quinones, while reduction of nitro groups would produce amines.

Comparison with Similar Compounds

Similar Compounds

BAY 11-7082: Another NF-κB inhibitor that prevents IκBα phosphorylation.

Parthenolide: A natural product that inhibits NF-κB by modifying the p65 subunit.

MG-132: A proteasome inhibitor that indirectly inhibits NF-κB by preventing IκBα degradation.

Uniqueness of CID-2858522

CID-2858522 is unique due to its high potency and selectivity for the antigen receptor-mediated NF-κB pathway. Unlike other inhibitors, it does not affect TNF-induced NF-κB activation, making it a valuable tool for studying specific signaling pathways .